Cas no 51866-92-3 (L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 51866-92-3
• MF: C₂₀H₂₆N₂O₆S₂
• MW: 454.56024312973
• CID: 385723
• PubChem ID: 243726
• Update Time: 2025-04-19

L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N2,N6-bis[(4-methylphenyl)sulfonyl]-
• lysine, N~2~,N~6~-bis[(4-methylphenyl)sulfonyl]-
• N~2~,N~6~-Bis[(4-methylphenyl)sulfonyl]lysine
• AKOS003000745
• NSC53870
• NSC-53870
• 51866-92-3

• Inchi： 1S/C20H26N2O6S2/c1-15-6-10-17(11-7-15)29(25,26)21-14-4-3-5-19(20(23)24)22-30(27,28)18-12-8-16(2)9-13-18/h6-13,19,21-22H,3-5,14H2,1-2H3,(H,23,24)
• InChI Key： XIOSNBSZDBUSND-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C(=O)O)CCCCNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 454.12338
• Monoisotopic Mass: 454.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.317
• Boiling Point: 668.6°Cat760mmHg
• Flash Point: 358.2°C
• Refractive Index: 1.581
• PSA: 129.64
• LogP: 5.12710